Cas no 428518-42-7 ((3S)-1-benzyl-5-oxopyrrolidine-3-carboxylic acid)

(3S)-1-Benzyl-5-oxopyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a benzyl group at the N1-position and a carboxylic acid moiety at the C3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereospecific (S)-configuration ensures precise control in asymmetric synthesis, while the reactive carboxyl group allows for further functionalization. The benzyl group enhances solubility in organic solvents, facilitating downstream modifications. This compound is commonly utilized in peptidomimetics and heterocyclic chemistry due to its rigid pyrrolidinone scaffold. High purity and well-defined stereochemistry make it a reliable building block for research and industrial applications.
(3S)-1-benzyl-5-oxopyrrolidine-3-carboxylic acid structure
428518-42-7 structure
Product Name:(3S)-1-benzyl-5-oxopyrrolidine-3-carboxylic acid
CAS No:428518-42-7
MF:C12H13NO3
MW:219.236523389816
CID:1515452
PubChem ID:735274
Update Time:2025-06-09

(3S)-1-benzyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3s)-1-benzyl-5-oxo-3-pyrrolidinecarboxylic Acid
    • Laudanine, (+)-
    • (S)-1-benzyl-5-oxo-3-pyrrolidinecarboxylic acid
    • (+)-Laudanidine
    • (+)-Laudanidin
    • (S)-(+)-1-benzyl-5-oxo-3-pyrrolidinecarboxylic acid
    • Rechtsdrehende 5-(6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-[1]isochinolylmethyl)-2-methoxy-phenol
    • (S)-(+)-1-(3-hydroxy-4-methoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline
    • CHEBI:76101
    • (S)-(+)-1-(phenylmethyl)-5-oxo-3-pyrrolidinecarboxylic acid
    • (S)-Laudanine
    • (S)-2-methoxy-5-[(1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-isoquinolinyl)methyl]-phenol
    • 5-((S)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydro-[1]isoquinolylmethyl)-2-methoxy-phenol
    • 5-((S)-6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydro-[1]isochinolylmethyl)-2-methoxy-phenol
    • L-(+)-Laudanidine
    • 1alphaH-Laudanidine
    • (+)-laudanine
    • Laudanidine
    • (S)-1-Benzyl-5-oxopyrrolidine-3-carboxylic acid
    • (S)-(+)-1-(phenylmethyl)-5-oxo-3-pyrrolidinecar
    • AH-Laudanidine
    • (3S)-1-benzyl-5-oxopyrrolidine-3-carboxylic acid
    • (S)-1-benzyl-5-oxopyrrolidine-3-carboxylicacid
    • 428518-42-7
    • (3S)-1-benzyl-5-oxo-pyrrolidine-3-carboxylic acid
    • AKOS015917783
    • BS-47250
    • MFCD12761431
    • E73831
    • Inchi: 1S/C12H13NO3/c14-11-6-10(12(15)16)8-13(11)7-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)/t10-/m0/s1
    • InChI Key: VYKQDWPBYULGPF-JTQLQIEISA-N
    • SMILES: O=C1C[C@H](C(=O)O)CN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.08954328g/mol
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.314
  • Boiling Point: 471.3°C at 760 mmHg
  • Flash Point: 238.8°C
  • Refractive Index: 1.604

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